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Compound of Interest

Compound Name: 9-Anthracenylmethyl methacrylate

Cat. No.: B043428

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties and
synthesis of 9-Anthracenylmethyl methacrylate (AMMA), a fluorescent, photoreactive
monomer. AMMA is a valuable building block in the development of advanced materials for
optoelectronics, sensing, and drug delivery applications. Its anthracene moiety imparts unique
photophysical characteristics, making its thorough characterization essential for its effective
utilization.

Core Spectroscopic Data

The following tables summarize the key spectroscopic data for 9-Anthracenylmethyl
methacrylate, providing a reference for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: *H-NMR Spectroscopic Data for 9-Anthracenylmethyl Methacrylate (CDCIs)
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Chemical Shift (8)

Multiplicity Number of Protons  Assignment

Ppm

8.51 S 1H Anthracene ring

8.38 d, J=10Hz 2H Anthracene ring

8.03 d,J=10Hz 2H Anthracene ring

7.44-7.60 m 4H Anthracene ring
Methylene group (-

6.22 s 2H Y group (
CH3z-)

6.05 S 1H Vinyl (=CHz)

5.50 s 1H Vinyl (=CH2)

1.92 s 3H Methyl (-CHs)

Source:[1]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Table 2: FT-IR Spectroscopic Data for 9-Anthracenylmethyl Methacrylate (KBr)

Wavenumber (cm~12)

Assignment

1715 C=0 stretching (ester)

1624 C=C stretching (vinyl)

1450 C-H bending (methyl/methylene)

1320, 1296 C-O stretching (ester)

1164, 1150 C-O stretching (ester)

892 =C-H bending (vinyl)

740 C-H out-of-plane bending (aromatic)
Source:[1]
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Ultraviolet-Visible (UV-Vis) and Fluorescence
Spectroscopy

Table 3: Photophysical Properties of 9-Anthracenylmethyl Methacrylate

Parameter Wavelength (nm) Notes

Data for the monomer and a
UV Absorption (Amax) 249, 251 copolymer containing the

monomer.

Data for a copolymer of methyl
o methacrylate and 9-
Fluorescence Emission 416
anthracenylmethyl

methacrylate.

Source:[2]

Experimental Protocols
Synthesis of 9-Anthracenylmethyl Methacrylate

The synthesis of 9-Anthracenylmethyl methacrylate is typically achieved through the
esterification of 9-anthracenemethanol with methacryloyl chloride in the presence of a base.[1]
The following is a representative experimental protocol.

Materials:

» 9-Anthracenemethanol

e Methacryloyl chloride

e Triethylamine

e Dichloromethane (anhydrous)
e Methanol

e Anhydrous sodium sulfate
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* Ice bath

o Standard glassware for organic synthesis (three-necked flask, dropping funnel, condenser)
e Stirrer

Procedure:

e Reaction Setup: In a 300 mL three-necked flask equipped with a magnetic stirrer, a
thermometer, and a dropping funnel, dissolve 9.3 g (45 mmol) of 9-anthracenemethanol in
60 mL of anhydrous dichloromethane.

e Cooling: Cool the solution to 0°C using an ice bath.

» Addition of Base and Acyl Chloride: While maintaining the temperature at 0°C, add 8 g (77
mmol) of methacryloyl chloride to the flask. Subsequently, add a solution of 6.0 g (59 mmol)
of triethylamine in 10 mL of dichloromethane dropwise to the reaction mixture over a period
of 30 minutes. The slurry should become a homogeneous solution upon completion of the
addition.[1]

» Reaction: Allow the reaction to proceed at 0°C for several hours and then let it stand
overnight.

o Work-up:

o Add 30 mL of water to the reaction mixture and stir to dissolve the triethylamine
hydrochloride salt.

o Transfer the mixture to a separatory funnel and wash the organic layer with another 30 mL
of water.

o Dry the organic layer over anhydrous sodium sulfate.
 Purification:
o Filter the dried solution and add 100 mL of methanol to the filtrate.

o Store the solution in a refrigerator for 2 days to induce recrystallization.
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o Collect the precipitated pale yellow microcrystals by suction filtration and dry them under

vacuum.

Expected Yield: Approximately 7.1 g (58% molar yield) of 9-Anthracenylmethyl methacrylate.
[1]

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes and
relationships involving 9-Anthracenylmethyl methacrylate.

Reaction Process Purification

Overnight Reaction WEEFS  Aqueous Work-up Drying (Naz2S0s) LEp e lIFLUS

9-Anthracenylmethyl
Methacrylate

I Mixing and Cooling (0°C)
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Caption: Synthesis workflow for 9-Anthracenylmethyl methacrylate.
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Caption: Key application areas of 9-Anthracenylmethyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b043428?utm_src=pdf-body-img
https://www.benchchem.com/product/b043428?utm_src=pdf-body
https://www.benchchem.com/product/b043428?utm_src=pdf-custom-synthesis
https://specificpolymers.com/9-anthracenylmethyl-methacrylate/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/440/242/al_uv-vis_578193.pdf
https://www.benchchem.com/product/b043428#spectroscopic-analysis-of-9-anthracenylmethyl-methacrylate-monomer
https://www.benchchem.com/product/b043428#spectroscopic-analysis-of-9-anthracenylmethyl-methacrylate-monomer
https://www.benchchem.com/product/b043428#spectroscopic-analysis-of-9-anthracenylmethyl-methacrylate-monomer
https://www.benchchem.com/product/b043428#spectroscopic-analysis-of-9-anthracenylmethyl-methacrylate-monomer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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